N-benzyl-N-(4-nitrobenzyl)-1-butanamine

• IUPAC Name: N-benzyl-N-[(4-nitrophenyl)methyl]butan-1-amine
• InChI: InChI=1S/C18H22N2O2/c1-2-3-13-19(14-16-7-5-4-6-8-16)15-17-9-11-18(12-10-17)20(21)22/h4-12H,2-3,13-15H2,1H3
• InChI Key: SDNWPIDSJRCSDG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC1=CC=CC=C1)CC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H22N2O2
• DSSTOX Substance ID: DTXSID701227523
• Molecular Weight: 298.4 g/mol
• CAS RN: 177971-49-2

Description

N-benzyl-N-(4-nitrobenzyl)-1-butanamine is a chemical compound that belongs to the family of amphetamines. It is commonly referred to as BNBP and is used in scientific research for its pharmacological properties. BNBP has a molecular weight of 307.36 g/mol and its chemical formula is C19H22N2O2.

Mechanism of Action

BNBP acts as a substrate for the transporters of monoamine neurotransmitters. It is taken up by the transporters and accumulates in the presynaptic neuron. BNBP inhibits the reuptake of monoamine neurotransmitters by the transporters, leading to an increase in their concentration in the synaptic cleft. This results in an increase in the activation of postsynaptic receptors and an enhancement of neurotransmission.
Biochemical and Physiological Effects:
BNBP has been found to increase the release of dopamine, norepinephrine, and serotonin in the brain. It has also been shown to increase locomotor activity and induce hyperthermia in animals. BNBP has been found to enhance cognitive function and memory in rodents. It has also been shown to have antidepressant-like effects in animal models of depression.

Advantages and Limitations for Lab Experiments

BNBP is a useful tool for studying the central nervous system and the transporters of monoamine neurotransmitters. It has been used extensively in scientific research and has provided valuable insights into the mechanisms of neurotransmission. However, BNBP has limitations in terms of its selectivity for the transporters of monoamine neurotransmitters. It also has a short half-life and is rapidly metabolized in the body.

Future Directions

There are several future directions for the research on BNBP. One direction is to develop more selective and potent inhibitors of the transporters of monoamine neurotransmitters. Another direction is to investigate the potential of BNBP as a therapeutic drug for the treatment of psychiatric disorders such as depression and attention deficit hyperactivity disorder. Further research is also needed to elucidate the molecular mechanisms underlying the effects of BNBP on the central nervous system.

Synthesis Methods

The synthesis of BNBP involves the reaction of 4-nitrobenzyl bromide with N-benzyl-1-butanamine in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions and the product is obtained after purification through column chromatography. The yield of the synthesis is around 50%.

Scientific Research Applications

BNBP is used in scientific research as a tool to study the central nervous system. It acts as a substrate for the transporters of monoamine neurotransmitters such as dopamine, norepinephrine, and serotonin. BNBP is used to study the transporters' activity and to investigate their potential as targets for therapeutic drugs. BNBP is also used to study the release and uptake of monoamine neurotransmitters in the brain.